Cas no 3619-66-7 (b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester)

b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester structure
3619-66-7 structure
Product Name:b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester
CAS No:3619-66-7
MF:C14H27NO4
MW:273.368484735489
CID:306705
PubChem ID:241953
Update Time:2025-04-19

b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • b-Alanine,N-butyl-N-(3-ethoxy-3-oxopropyl)-, ethyl ester
    • ethyl 3-[butyl-(3-ethoxy-3-oxopropyl)amino]propanoate
    • 3,3'-butylimino-di-propionic acid diethyl ester
    • 3,3'-Butylimino-di-propionsaeure-diaethylester
    • AC1L68H8
    • AC1Q6580
    • AR-1I4480
    • Bis-(2-carbaethoxy-aethyl)-butyl-amin
    • Butyl-bis-(2-ethoxycarbonyl-ethyl)-amin
    • CTK8I4171
    • diethyl 3,3'-(butylimino)dipropanoate(non-preferred name)
    • ETHYL 3-(BUTYL-(2-ETHOXYCARBONYLETHYL)AMINO)PROPANOATE
    • NSC49904
    • DTXSID40287257
    • NSC-49904
    • 3619-66-7
    • SCHEMBL19478720
    • NSC 49904
    • Inchi: 1S/C14H27NO4/c1-4-7-10-15(11-8-13(16)18-5-2)12-9-14(17)19-6-3/h4-12H2,1-3H3
    • InChI Key: BBLPVHVOBMMCDC-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCN(CCC(=O)OCC)CCCC)=O

Computed Properties

  • Exact Mass: 273.19411
  • Monoisotopic Mass: 273.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.84
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